Cas no 1255717-28-2 (N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate)

• Product Name: N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate
• CAS No: 1255717-28-2
• MF: C₁₁H₁₁F₃N₄O₃
• MW: 304.225252389908
• CID: 4582330
• Update Time: 2025-10-23

N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate
• N-Methyl-1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine trifluoroacetate, AldrichCPR
• N-methyl-1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine;2,2,2-trifluoroacetic acid

• Inchi： 1S/C9H10N4O.C2HF3O2/c1-10-6-8-12-9(13-14-8)7-4-2-3-5-11-7;3-2(4,5)1(6)7/h2-5,10H,6H2,1H3;(H,6,7)
• InChI Key： OUFCGDLCPNGVPI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(CNC)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 262
• Topological Polar Surface Area: 101

Additional information on N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate

Introduction to N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate (CAS No. 1255717-28-2)

N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1255717-28-2, belongs to a class of molecules known for their multifaceted pharmacological properties. The presence of a trifluoroacetate moiety and a pyridinyl group in its molecular framework suggests that it may exhibit enhanced solubility and bioavailability, making it a promising candidate for further investigation.

The N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine core structure is particularly intriguing. The 1,2,4-oxadiazole ring is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological pathways. In particular, oxadiazole derivatives have shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a pyridinyl group further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic properties that could influence its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies using molecular docking simulations have suggested that N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate may interact with several key enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that this compound could potentially inhibit the activity of enzymes such as protein kinases, which are often overexpressed in cancer cells.

The trifluoroacetate ester group in the molecule is another critical feature that warrants discussion. Ester functionalities are frequently employed in drug design due to their ability to improve metabolic stability while maintaining good solubility. The introduction of fluorine atoms into the molecule can further enhance these properties by increasing lipophilicity and reducing susceptibility to hydrolysis. This makes N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate an attractive candidate for oral administration and systemic delivery.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance and improving therapeutic outcomes. The unique combination of structural elements in N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate positions it as a versatile building block for future drug candidates. Researchers are exploring its potential in various therapeutic areas, including neurodegenerative diseases, where modulation of protein kinase activity has shown promise.

Experimental validation of these computational predictions is now underway in several academic and industrial laboratories. Initial in vitro studies have revealed promising results regarding the compound's ability to modulate specific biological pathways. For example, cell-based assays have demonstrated that N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate can inhibit the proliferation of certain cancer cell lines by targeting key signaling cascades. These findings align well with computational models and suggest that further optimization could lead to the development of potent therapeutic agents.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are being employed to achieve high yields and purity levels necessary for preclinical testing. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation are being utilized to construct the core scaffold efficiently. The successful synthesis not only demonstrates the synthetic prowess of the research team but also paves the way for large-scale production if clinical efficacy is proven.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate exemplifies how interdisciplinary research can lead to innovative solutions. By combining insights from organic chemistry, computational biology, and pharmacology, scientists are able to design molecules with tailored properties for specific therapeutic applications.

The future prospects for this compound are promising. If subsequent preclinical studies confirm its safety and efficacy, it could enter clinical trials within the next few years. Regulatory agencies increasingly favor compounds with novel mechanisms of action, which could expedite approval processes once positive data is submitted. Additionally, collaborations between academia and industry may accelerate development by leveraging complementary expertise and resources.

In conclusion, N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate (CAS No. 1255717-28-2) represents a significant advancement in pharmaceutical research due to its unique structure and multifaceted potential applications. Its combination of known pharmacophores with innovative modifications suggests that it may address unmet medical needs through targeted modulation of disease pathways. As research progresses from bench to bedside，this compound holds great promise as a future therapeutic agent.